ethyl 2-(2,4-difluorophenoxy)-2-methylpropanoate

• IUPAC Name: ethyl 2-(2,4-difluorophenoxy)-2-methylpropanoate
• InChI: InChI=1S/C12H14F2O3/c1-4-16-11(15)12(2,3)17-10-6-5-8(13)7-9(10)14/h5-7H,4H2,1-3H3
• InChI Key: HCIFXNOUHSLLJI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C)(C)OC1=C(C=C(C=C1)F)F
• Molecular Formula: C12H14F2O3
• Molecular Weight: 244.23 g/mol

Description

Ethyl 2-(2,4-difluorophenoxy)-2-methylpropanoate is a chemical compound used in scientific research for its potential applications in various fields. This compound is also known as Diflufenican, and its chemical formula is C14H15F2O3.

Mechanism of Action

The mechanism of action of Ethyl 2-(2,4-difluorophenoxy)-2-methylpropanoate involves the inhibition of the enzyme protoporphyrinogen oxidase (PPO). PPO is an essential enzyme in the biosynthesis of chlorophyll in plants and heme in animals. By inhibiting PPO, Ethyl 2-(2,4-difluorophenoxy)-2-methylpropanoate disrupts the biosynthesis of these essential compounds, leading to the death of the target organism.
Biochemical and Physiological Effects
Ethyl 2-(2,4-difluorophenoxy)-2-methylpropanoate has been found to have low toxicity in animals and humans. Studies have shown that this compound is rapidly metabolized and eliminated from the body. However, prolonged exposure to high concentrations of Ethyl 2-(2,4-difluorophenoxy)-2-methylpropanoate can cause adverse effects on the environment and non-target organisms.

Advantages and Limitations for Lab Experiments

The advantages of using Ethyl 2-(2,4-difluorophenoxy)-2-methylpropanoate in lab experiments include its high purity, high yield, and low toxicity. This compound is also stable under a wide range of conditions, making it suitable for use in various experiments. However, the limitations of using Ethyl 2-(2,4-difluorophenoxy)-2-methylpropanoate in lab experiments include its potential environmental impact and the need for proper safety precautions to prevent exposure to high concentrations of the compound.

Future Directions

There are several future directions for the use of Ethyl 2-(2,4-difluorophenoxy)-2-methylpropanoate in scientific research. One potential direction is the development of more efficient synthesis methods to improve the yield and purity of the compound. Another direction is the study of the environmental impact of Ethyl 2-(2,4-difluorophenoxy)-2-methylpropanoate and the development of safer and more sustainable alternatives. Additionally, further research is needed to explore the potential applications of Ethyl 2-(2,4-difluorophenoxy)-2-methylpropanoate in cancer treatment and other fields of medicine.

Synthesis Methods

The synthesis method for Ethyl 2-(2,4-difluorophenoxy)-2-methylpropanoate involves the reaction of 2,4-difluorophenol with ethyl 2-bromoisobutyrate in the presence of a palladium catalyst. This reaction produces Ethyl 2-(2,4-difluorophenoxy)-2-methylpropanoate as the final product. This synthesis method has been optimized to yield high purity and high yield of the product.

Scientific Research Applications

Ethyl 2-(2,4-difluorophenoxy)-2-methylpropanoate has potential applications in various fields of scientific research. It has been studied for its herbicidal properties and has been found to be effective in controlling weeds in agricultural fields. This compound has also been studied for its potential use in cancer treatment. Studies have shown that Ethyl 2-(2,4-difluorophenoxy)-2-methylpropanoate can inhibit the growth of cancer cells and induce apoptosis.